Cas no 1881290-80-7 (4-Bromo-3-chloro-5-methylphenol)

• Product Name: 4-Bromo-3-chloro-5-methylphenol
• CAS No: 1881290-80-7
• MF: C₇H₆BrClO
• MW: 221.478940486908
• CID: 4630660
• PubChem ID: 21877448
• Update Time: 2025-05-26

4-Bromo-3-chloro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1881290-80-7
• HLSGKNUHUDYLGD-UHFFFAOYSA-N
• 4-bromo-3-chloro-5-methylphenol
• SCHEMBL5249009
• BS-31852
• 4-bromo-3-chloro-5-methyl-phenol
• 4-Bromo-3-chloro-5-methylphenol

• Inchi： 1S/C7H6BrClO/c1-4-2-5(10)3-6(9)7(4)8/h2-3,10H,1H3
• InChI Key： HLSGKNUHUDYLGD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C)O)Cl

Computed Properties

• Exact Mass: 219.92906g/mol
• Monoisotopic Mass: 219.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 4-Bromo-3-chloro-5-methylphenol

Recent Advances in the Study of 1881290-80-7 and 4-Bromo-3-chloro-5-methylphenol: A Comprehensive Research Brief

The chemical compound 1881290-80-7 and the product 4-Bromo-3-chloro-5-methylphenol have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, antimicrobial agents, and other therapeutic areas. This research brief aims to provide an up-to-date overview of the latest findings related to these substances, focusing on their synthesis, biological activity, and potential industrial applications.

Recent studies have highlighted the unique structural properties of 1881290-80-7, which make it a promising candidate for further pharmacological investigation. The compound's molecular framework allows for versatile modifications, enabling researchers to explore its interactions with various biological targets. Meanwhile, 4-Bromo-3-chloro-5-methylphenol has been extensively studied for its antimicrobial properties, particularly in the context of resistant bacterial strains. Its efficacy as a disinfectant and preservative has also been documented in several industrial applications.

One of the key advancements in this area involves the optimization of synthetic pathways for 1881290-80-7. Researchers have developed more efficient and scalable methods to produce this compound, which could facilitate its broader use in drug discovery programs. Additionally, computational modeling studies have provided insights into the binding mechanisms of 4-Bromo-3-chloro-5-methylphenol with bacterial enzymes, shedding light on its mode of action and potential for further optimization.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's potential in targeting specific pathways involved in inflammation and infection. For instance, 1881290-80-7 has shown inhibitory effects on certain kinases that play a role in inflammatory responses, suggesting its utility in developing anti-inflammatory drugs. Similarly, 4-Bromo-3-chloro-5-methylphenol has exhibited broad-spectrum antimicrobial activity, including against multi-drug resistant pathogens, making it a valuable candidate for further development in the fight against antibiotic resistance.

The safety and toxicological profiles of these compounds have also been a focus of recent research. Preliminary toxicology studies indicate that 1881290-80-7 has a favorable safety profile at therapeutic doses, although further long-term studies are warranted. On the other hand, the environmental impact of 4-Bromo-3-chloro-5-methylphenol has been scrutinized, with efforts underway to develop more eco-friendly derivatives without compromising its antimicrobial efficacy.

Looking ahead, the integration of these compounds into combinatorial chemistry approaches and high-throughput screening platforms could accelerate the discovery of novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, with the ultimate goal of translating these findings into clinically viable solutions. This research brief underscores the importance of continued investment in the study of 1881290-80-7 and 4-Bromo-3-chloro-5-methylphenol, as they hold significant promise for addressing unmet medical needs and advancing the frontiers of chemical biology.